Cas no 1261776-75-3 (3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl)

• Product Name: 3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
• CAS No: 1261776-75-3
• MF: C₁₅H₇F₆NO
• MW: 331.212604761124
• CID: 4790415
• Update Time: 2025-06-08

3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C15H7F6NO/c16-14(17,18)13-9(8-22)4-3-6-11(13)10-5-1-2-7-12(10)23-15(19,20)21/h1-7H
• InChI Key： AXBAGYZPRAPOTM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=CC=1C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 5.3
• Topological Polar Surface Area: 33

Additional information on 3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

Introduction to 3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261776-75-3)

3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261776-75-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This biphenyl derivative features a cyano group, two trifluoromethyl groups, and a trifluoromethoxy substituent, which collectively contribute to its distinct chemical behavior and potential applications.

The molecular structure of 3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl consists of two benzene rings connected by a sigma bond, with various functional groups attached to enhance its reactivity and biological activity. The presence of the cyano group (–CN) introduces a polar electron-withdrawing effect, while the two trifluoromethyl groups (–CF₃) and the trifluoromethoxy group (–OCHF₃) provide additional electron-withdrawing and electron-donating capabilities, respectively. These substituents not only influence the compound's electronic properties but also play a crucial role in modulating its interactions with biological targets.

In recent years, the demand for high-performance organic compounds with tailored properties has led to extensive research into biphenyl derivatives. The combination of fluorinated moieties in 3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl makes it an attractive candidate for developing novel materials with enhanced stability, lipophilicity, and metabolic resistance. These characteristics are particularly valuable in pharmaceutical applications, where compounds need to exhibit prolonged bioavailability and reduced susceptibility to enzymatic degradation.

One of the most compelling aspects of 3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl is its potential as a building block for more complex molecules. The reactive sites on its structure—such as the cyano group and the aromatic positions—can be further functionalized through various chemical reactions, allowing researchers to design derivatives with specific biological activities. For instance, modifications at the para or ortho positions of the biphenyl ring could alter its binding affinity to target proteins or enzymes, making it a versatile scaffold for drug discovery efforts.

Recent studies have highlighted the utility of fluorinated biphenyl derivatives in medicinal chemistry. The introduction of fluorine atoms into aromatic systems is well-documented for improving pharmacokinetic profiles, including solubility, permeability, and metabolic stability. In particular, trifluoromethyl groups have been extensively studied for their ability to enhance binding interactions with biological targets due to their strong electron-withdrawing effects and steric bulk. Similarly, trifluoromethoxy groups contribute to lipophilicity while maintaining good water solubility, making them ideal for designing orally active drugs.

The cyano group in 3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl also plays a critical role in its reactivity and function. The cyano functionality can participate in hydrogen bonding interactions, which are essential for enzyme-substrate recognition. Additionally, it can undergo nucleophilic addition reactions, allowing for further derivatization into more complex structures. This versatility makes it a valuable component in synthetic chemistry pipelines aimed at generating novel bioactive molecules.

From an agrochemical perspective, 3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl holds promise as a precursor for developing advanced crop protection agents. Fluorinated compounds are known for their improved environmental stability and resistance to degradation by microbial enzymes. By incorporating such moieties into agrochemical formulations, researchers can enhance the efficacy of pesticides while minimizing their environmental impact. This aligns with global trends toward sustainable agriculture practices that prioritize efficiency without compromising ecological safety.

The synthesis of 3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include cross-coupling reactions between halogenated biphenyl precursors followed by functionalization with cyanide sources and fluorinated reagents. Advances in catalytic systems have enabled more efficient and scalable production methods for these complex molecules. Such improvements are crucial for reducing costs associated with drug development while maintaining high yields and purity standards.

In conclusion,3-Cyano-2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl (CAS No. 1261776-75-3) represents an intriguing compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—comprising cyano groups, trifluoromethyl groups, and trifluoromethoxy groups—endow it with distinctive chemical properties that make it suitable for further derivatization into bioactive molecules. As research continues to uncover new synthetic strategies and applications, this biphenyl derivative is poised to play an increasingly important role in advancing chemical innovation within these fields.